Cas no 899744-44-6 (N'-(2-methyl-5-nitrophenyl)-N-(2-morpholin-4-ylethyl)oxamide)

• Product Name: N'-(2-methyl-5-nitrophenyl)-N-(2-morpholin-4-ylethyl)oxamide
• CAS No: 899744-44-6
• MF: C₁₅H₂₀N₄O₅
• MW: 336.343103408813
• CID: 6621440
• PubChem ID: 18588895
• Update Time: 2025-10-23

N'-(2-methyl-5-nitrophenyl)-N-(2-morpholin-4-ylethyl)oxamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-methyl-5-nitrophenyl)-N-(2-morpholin-4-ylethyl)oxamide
• N1-(2-methyl-5-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide
• N-(2-methyl-5-nitrophenyl)-N'-[2-(morpholin-4-yl)ethyl]ethanediamide
• F2879-8332
• 899744-44-6
• AKOS024474428
• VU0504234-1

• Inchi： 1S/C15H20N4O5/c1-11-2-3-12(19(22)23)10-13(11)17-15(21)14(20)16-4-5-18-6-8-24-9-7-18/h2-3,10H,4-9H2,1H3,(H,16,20)(H,17,21)
• InChI Key： GQORKPUFCXVHPA-UHFFFAOYSA-N
• SMILES： C(NCCN1CCOCC1)(=O)C(NC1=CC([N+]([O-])=O)=CC=C1C)=O

Computed Properties

• Exact Mass: 336.14336975g/mol
• Monoisotopic Mass: 336.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-methyl-5-nitrophenyl)-N-(2-morpholin-4-ylethyl)oxamide

Introduction to N'-(2-methyl-5-nitrophenyl)-N-(2-morpholin-4-ylethyl)oxamide (CAS No. 899744-44-6)

N'-(2-methyl-5-nitrophenyl)-N-(2-morpholin-4-ylethyl)oxamide, with the CAS number 899744-44-6, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of oxamide derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 2-methyl-5-nitrophenyl group and a 2-morpholin-4-ylethyl moiety, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The synthesis of N'-(2-methyl-5-nitrophenyl)-N-(2-morpholin-4-ylethyl)oxamide involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the nitro-substituted aromatic ring, followed by the introduction of the morpholine side chain. The oxamide linkage is then formed, resulting in the final product. This synthetic route underscores the importance of precision and control in chemical transformations, especially when dealing with sensitive functional groups like nitro and morpholine.

In recent years, there has been a growing interest in oxamide derivatives due to their potential applications in medicinal chemistry. Oxamides are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific combination of substituents in N'-(2-methyl-5-nitrophenyl)-N-(2-morpholin-4-ylethyl)oxamide makes it a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as an intermediate in the development of new drugs. The presence of both a nitro group and a morpholine moiety provides multiple sites for functionalization, allowing chemists to modify the molecule and tailor its properties for specific applications. This flexibility is crucial in drug discovery, where subtle changes in molecular structure can significantly impact biological activity.

Recent studies have begun to explore the pharmacological properties of N'-(2-methyl-5-nitrophenyl)-N-(2-morpholin-4-ylethyl)oxamide. Initial research suggests that this compound may have significant anti-inflammatory effects, making it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to interact with various biological targets suggests that it could be developed into an anticancer agent.

The role of computational chemistry in understanding the behavior of N'-(2-methyl-5-nitrophenyl)-N-(2-morpholin-4-ylethyl)oxamide cannot be overstated. Advanced computational methods allow researchers to predict how this compound will interact with biological targets at the molecular level. This information is invaluable for designing experiments and optimizing drug candidates. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

The synthesis and characterization of N'-(2-methyl-5-nitrophenyl)-N-(2-morpholin-4-ylethyl)oxamide also highlight the importance of analytical techniques in modern chemistry. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of this compound. These techniques provide detailed insights into its molecular architecture, which are critical for understanding its biological activity.

In conclusion, N'-(2-methyl-5-nitrophenyl)-N-(2-morpholin-4-ylethyl)oxamide (CAS No. 899744-44-6) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and diverse biological activities make it a valuable tool for scientists working in drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutics.